(E)-3-(2-Methylthiazol-4-yl)acrylic acid
Overview
Description
(E)-3-(2-Methylthiazol-4-yl)acrylic acid, also known as MTAA, is a thiazole derivative that has been widely used in scientific research. It has shown promising results in various fields of research, including cancer treatment, antimicrobial activity, and neuroprotection.
Scientific Research Applications
Corrosion Inhibition
Acrylic acid derivatives have been evaluated for their effectiveness as corrosion inhibitors. For example, photo-cross-linkable polymers based on acrylic acid derivatives demonstrated exceptional efficiency in preventing the corrosion of mild steel in a hydrochloric acid medium. These polymers act as mixed-type inhibitors, and their adsorption onto the metal surface follows the Langmuir adsorption isotherm, indicating spontaneous physicochemical adsorption and significant corrosion protection (Baskar et al., 2014).
Solar Cell Applications
In the domain of renewable energy, novel organic sensitizers for solar cells have been engineered at the molecular level, incorporating acrylic acid groups. These sensitizers, upon anchoring onto TiO2 film, exhibited high incident photon to current conversion efficiency, demonstrating the potential of acrylic acid derivatives in enhancing solar cell performance (Sanghoon Kim et al., 2006).
Polymer Research
Studies on polythiophene derivatives, such as poly(3-thiophen-3-yl acrylic acid), have contributed to understanding the structural and electronic properties of these polymers. Such research aids in developing materials with specific properties for electronic and photonic applications. Theoretical and experimental analyses provide insights into the conformations, electronic properties, and π–π* transition energies, offering a foundation for further material innovation (Bertran et al., 2008).
Fluorescent Probes
Acrylic acid derivatives have been synthesized for use as fluorescent probes, demonstrating high selectivity and efficacy in detecting specific biomolecules. For instance, a coumarin-based fluorescent probe for cysteine was developed, highlighting the utility of acrylic acid derivatives in bioimaging and diagnostic applications (Xi Dai et al., 2014).
Material Science
Research on polyolefins functionalized with carboxylic acid groups, such as ethylene-co-acrylic acid copolymers, explores the synthesis and characterization of materials with potential applications in packaging, adhesives, and biomedical fields. These studies underscore the versatility of acrylic acid derivatives in creating materials with tailored properties (Shengyu Dai & Changle Chen, 2018).
properties
IUPAC Name |
(E)-3-(2-methyl-1,3-thiazol-4-yl)prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO2S/c1-5-8-6(4-11-5)2-3-7(9)10/h2-4H,1H3,(H,9,10)/b3-2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLGMDBLELDJXLS-NSCUHMNNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C=CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC(=CS1)/C=C/C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00585423 |
Source
|
| Record name | (2E)-3-(2-Methyl-1,3-thiazol-4-yl)prop-2-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00585423 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-(2-Methylthiazol-4-yl)acrylic acid | |
CAS RN |
201142-75-8 |
Source
|
| Record name | (2E)-3-(2-Methyl-1,3-thiazol-4-yl)prop-2-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00585423 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2E)-3-(2-methyl-1,3-thiazol-4-yl)prop-2-enoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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